Cas no 2418678-06-3 (3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one)
3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- Z4244363368
- 3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one
- 3-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-oxazolidin-2-one
-
- Inchi: 1S/C17H20N4O3/c1-19-9-13(8-18-19)10-20-11-15(20)12-24-16-4-2-14(3-5-16)21-6-7-23-17(21)22/h2-5,8-9,15H,6-7,10-12H2,1H3
- InChI Key: BDINGMMOHOPLEO-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)N1C(=O)OCC1)CC1CN1CC1C=NN(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 455
- XLogP3: 1.1
- Topological Polar Surface Area: 59.6
3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7558457-1.0g |
3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one |
2418678-06-3 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one
Comprehensive Analysis of 3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one (CAS No. 2418678-06-3)
The compound 3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one (CAS No. 2418678-06-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-oxazolidin-2-one core linked to a 1-methyl-1H-pyrazol-4-yl moiety via an aziridine bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in oncology and metabolic disorders.
In recent years, the search for novel small-molecule therapeutics has intensified, with CAS No. 2418678-06-3 emerging as a subject of interest due to its structural complexity and bioactivity. The compound’s aziridine ring is a key feature, known for its reactivity in medicinal chemistry, enabling the formation of covalent bonds with biological targets. This property aligns with current trends in drug discovery, where irreversible inhibitors are being explored for their enhanced efficacy and prolonged action. Additionally, the 1,3-oxazolidin-2-one scaffold is widely recognized for its role in antimicrobial and anti-inflammatory agents, further broadening the compound’s potential applications.
The synthesis of 3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one involves multi-step organic transformations, including aziridine ring formation and ether linkage construction. These processes require precise control of reaction conditions to ensure high yield and purity, which are critical for pharmaceutical-grade materials. Recent advancements in flow chemistry and catalytic methods have improved the scalability of such syntheses, addressing industry challenges in producing complex heterocycles efficiently.
From a mechanistic perspective, the compound’s ability to interact with biological systems is under active investigation. Preliminary studies suggest that its 1-methyl-1H-pyrazol-4-yl group may contribute to binding affinity, while the oxazolidinone ring could influence pharmacokinetic properties such as solubility and metabolic stability. These attributes are highly relevant to modern drug design paradigms, which prioritize compounds with balanced ADME (Absorption, Distribution, Metabolism, Excretion) profiles. As such, CAS No. 2418678-06-3 is being evaluated in preclinical models to assess its therapeutic potential.
Beyond pharmaceuticals, this compound’s agrochemical applications are also being explored. The aziridine and oxazolidinone functionalities are known to exhibit pesticidal and herbicidal activities, making them valuable in crop protection. With the global push toward sustainable agriculture, researchers are investigating whether 3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one can serve as a template for developing eco-friendly alternatives to conventional agrochemicals.
In conclusion, 3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one (CAS No. 2418678-06-3) represents a versatile and innovative chemical with broad implications across multiple industries. Its structural features and functional groups align with contemporary research priorities, from targeted drug development to green chemistry initiatives. As scientific understanding of its properties deepens, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.
2418678-06-3 (3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)